N-(2,3-dimethylphenyl)-2-{[(3-nitrophenoxy)acetyl]amino}benzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[2-(3-nitrophenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C23H21N3O5/c1-15-7-5-12-20(16(15)2)25-23(28)19-10-3-4-11-21(19)24-22(27)14-31-18-9-6-8-17(13-18)26(29)30/h3-13H,14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: ORSMGYXYWPEFNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=CC=C2NC(=O)COC3=CC=CC(=C3)[N+](=O)[O-])C
• Molecular Formula: C23H21N3O5
• Molecular Weight: 419.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-{[(3-nitrophenoxy)acetyl]amino}benzamide, also known as DPNA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPNA is a synthetic compound that has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-2-{[(3-nitrophenoxy)acetyl]amino}benzamide involves the inhibition of certain enzymes and proteins in the body, which are responsible for various physiological processes. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of prostaglandins, which are involved in inflammation and pain. This compound has also been found to inhibit the activity of histone deacetylases (HDACs), which are proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the inhibition of inflammation, pain, and cancer cell growth. This compound has also been found to have antioxidant properties, which can protect cells from oxidative damage. Additionally, this compound has been found to have neuroprotective effects, which can protect the brain from damage caused by various neurological disorders.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2-{[(3-nitrophenoxy)acetyl]amino}benzamide has several advantages for use in lab experiments, including its stability and solubility in various solvents. However, this compound has some limitations, including its cost and the complexity of its synthesis, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for the study of N-(2,3-dimethylphenyl)-2-{[(3-nitrophenoxy)acetyl]amino}benzamide, including its use in the development of new drugs for the treatment of various diseases. This compound may also have potential applications in the field of nanotechnology, as it has been found to have unique properties that could be exploited for the development of new materials. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound, which could lead to the development of new drugs with improved safety and efficacy.
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and its applications in various fields of science.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-{[(3-nitrophenoxy)acetyl]amino}benzamide has been extensively studied for its potential applications in various fields of science. It has been found to have antibacterial, antifungal, and anti-inflammatory properties, making it a potential candidate for the development of new drugs. This compound has also been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells.